Cas no 1261898-23-0 (2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid)

2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid structure
1261898-23-0 structure
Product Name:2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid
CAS No:1261898-23-0
MF:C15H13NO6
MW:303.266824483871
MDL:MFCD18321426
CID:2622242
PubChem ID:53227298
Update Time:2025-04-21

2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-DIMETHOXYPHENYL)-4-NITROBENZOIC ACID
    • 2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%
    • 1261898-23-0
    • MFCD18321426
    • 3',5'-Dimethoxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID60690885
    • 2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid
    • MDL: MFCD18321426
    • Inchi: 1S/C15H13NO6/c1-21-11-5-9(6-12(8-11)22-2)14-7-10(16(19)20)3-4-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key: COPPGPABDREQEH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 303.07428713Da
  • Monoisotopic Mass: 303.07428713Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 102Ų

2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328653-5 g
2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261898-23-0 95%
5g
€1159.00 2023-04-26
abcr
AB328653-5g
2-(3,5-Dimethoxyphenyl)-4-nitrobenzoic acid, 95%; .
1261898-23-0 95%
5g
€1159.00 2025-04-21
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